2’-hydroxy Cocaine
2’-hydroxy Cocaine
2’-hydroxy Cocaine (Item No. 20062) is an analytical reference standard that is structurally categorized as a tropane. It is an active metabolite of cocaine (Item Nos. ISO60176 | 16186) that has 10-fold greater binding potency for the dopamine transporter than the parent compound). This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
89339-17-3
VCID:
VC0162624
InChI:
InChI=1S/C17H21NO5/c1-18-10-7-8-12(18)15(17(21)22-2)14(9-10)23-16(20)11-5-3-4-6-13(11)19/h3-6,10,12,14-15,19H,7-9H2,1-2H3/t10-,12+,14-,15+/m0/s1
SMILES:
CN1C2CCC1C(C(C2)OC(=O)C3=CC=CC=C3O)C(=O)OC
Molecular Formula:
C17H21NO5
Molecular Weight:
319.4 g/mol
2’-hydroxy Cocaine
CAS No.: 89339-17-3
Reference Standards
VCID: VC0162624
Molecular Formula: C17H21NO5
Molecular Weight: 319.4 g/mol
| CAS No. | 89339-17-3 |
|---|---|
| Product Name | 2’-hydroxy Cocaine |
| Molecular Formula | C17H21NO5 |
| Molecular Weight | 319.4 g/mol |
| IUPAC Name | methyl (1R,2R,3S,5S)-3-(2-hydroxybenzoyl)oxy-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate |
| Standard InChI | InChI=1S/C17H21NO5/c1-18-10-7-8-12(18)15(17(21)22-2)14(9-10)23-16(20)11-5-3-4-6-13(11)19/h3-6,10,12,14-15,19H,7-9H2,1-2H3/t10-,12+,14-,15+/m0/s1 |
| Standard InChIKey | PEISRHQJLATJPJ-MMMKDXCPSA-N |
| Isomeric SMILES | CN1[C@H]2CC[C@@H]1[C@H]([C@H](C2)OC(=O)C3=CC=CC=C3O)C(=O)OC |
| SMILES | CN1C2CCC1C(C(C2)OC(=O)C3=CC=CC=C3O)C(=O)OC |
| Canonical SMILES | CN1C2CCC1C(C(C2)OC(=O)C3=CC=CC=C3O)C(=O)OC |
| Description | 2’-hydroxy Cocaine (Item No. 20062) is an analytical reference standard that is structurally categorized as a tropane. It is an active metabolite of cocaine (Item Nos. ISO60176 | 16186) that has 10-fold greater binding potency for the dopamine transporter than the parent compound). This product is intended for research and forensic applications. |
| Synonyms | Cocaine metabolite;o-hydroxy Cocaine;ortho-hydroxy Cocaine;Salicylmethylecgonine |
| Reference | 1.Jufer, R.A.,Wstadik, A.,Walsh, S.L., et al. Elimination of cocaine and metabolites in plasma, saliva, and urine following repeated oral administration to human volunteers. J. Anal. Toxicol. 24(7), 467-477 (2000). |
| PubChem Compound | 10519659 |
| Last Modified | Nov 11 2021 |
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